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Compound of Interest

2-(2-Bromophenyl)azepane
Compound Name:

hydrochloride
CAS No.: 1177340-54-3
Cat. No.: B1286184

Get Quote

Strategic Overview & Application Context

2-(2-Bromophenyl)azepane hydrochloride (CAS: 1177340-54-3 for HCI; 383129-25-7 for
free base) is a seven-membered nitrogen heterocycle.[1][2] Unlike common pharmacopeial
impurities, this compound primarily serves as a scaffold intermediate in the synthesis of fused-
ring pharmaceuticals (e.g., benzazepines) and as a process impurity marker in the
manufacturing of specific serotonin/histamine receptor ligands.

Its "performance" as a reference standard is defined not by biological activity, but by its
analytical reliability—specifically, its ability to act as a precise quantitative calibrator in
HPLC/MS workflows.

Core Applications

» Impurity Profiling: Monitoring ring-expansion reactions where 2-bromophenyl precursors are
converted to azepanes.
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e Synthetic Scaffold: Used in "diversity-oriented synthesis" (DOS) for kinase inhibitor libraries.

¢ Internal Standard: Due to its unique retention profile, it is often used as a surrogate standard
for structurally related azepane metabolites.

Comparative Analysis: Reference Standard Grades

When sourcing this standard, researchers face a choice between Catalog Reagents and
Certified Reference Materials (CRMSs) (rare for this specific CAS). The following table compares
the performance metrics of available grades to guide selection.

Table 1: Performance Comparison of Standard Grades

Feature

Grade A: Analytical
Reference Standard

Grade B: Research
Chemical / Reagent

Grade C: Custom
Synthesis (In-House)

Primary Use

GMP Release Testing,
quantitation of

impurities.

Early-stage synthesis,

qualitative ID.

Specific impurity
tracking, isotopic

labeling.

Assay Purity

> 98.0% (by Mass
Balance/qNMR)

> 95% (Area % only)

Variable (Target
>95%)

Characterization

Full (H-NMR, C-NMR,
MS, IR, Water, ROI).

Basic (H-NMR, LC-
MS).

Full structural

elucidation required.

) High Variable (Batch-to- High (if recrystallized
Homogeneity _ _ _
(Micronized/blended). batch differences). properly).
Explicit Potency Purity only; no
CoA Data ) Raw data attached.
Assignment (% wi/w). potency factor.
High ($500 - $1,500 / Very High (FTE time +
Cost Low ($50 - $200 / 1g) _
10mg) materials).
Risk Low (Traceability High (Unknown salt Medium (Validation
is

established).

stoichiometry).

burden).
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Expert Insight: For GMP regulatory filings, Grade B is insufficient. You must either purchase

Grade A or fully characterize Grade B in-house to upgrade it to a "Secondary Standard."

Sourcing & Decision Logic

The availability of this specific isomer is limited compared to its 3-bromo or 4-bromo analogs.
The decision tree below outlines the sourcing strategy based on your experimental needs.
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Requirement: 2-(2-Bromophenyl)azepane HCI
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Figure 1: Strategic decision tree for sourcing and qualifying 2-(2-Bromophenyl)azepane
hydrochloride based on regulatory requirements.

Technical Qualification & Protocols

To ensure the "Trustworthiness" of your data, any standard sourced as "Reagent Grade" must
be qualified using the following self-validating protocols.

A. Physicochemical Properties[1][3]

o Appearance: White to off-white solid.

e Solubility: Soluble in Methanol, DMSO, and Water (due to HCI salt). Sparingly soluble in non-
polar solvents (Hexane).

e Hygroscopicity: Azepane salts can be hygroscopic. Handle in a glovebox or desiccated
environment.

B. Recommended HPLC Method (Purity & Homogeneity)

Since no pharmacopeial method exists, the following "Universal Basic Amine" method is
recommended for performance verification. This utilizes a TFA buffer to suppress silanol
interactions with the basic azepane nitrogen, ensuring sharp peak shapes.
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Parameter Condition

C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x

Column
4.6 mm, 3.5 um
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
) 0-2 min: 5% B (Hold); 2-15 min: 5% - 90% B;
Gradient _
15-20 min: 90% B
Flow Rate 1.0 mL/min
Temperature 30°C
) UV @ 210 nm (Azepane ring) and 254 nm
Detection )
(Phenyl ring)
Injection 5-10 uL (0.5 mg/mL in Water:MeOH 50:50)

Validation Criteria:

o Retention Time: Expect elution in the middle of the gradient (approx. 8-12 min) due to the
lipophilic bromophenyl group.

o Peak Symmetry: Tailing factor must be < 1.5. If tailing occurs, increase TFA concentration to
0.15%.

C. Identification by NMR (Diagnostic Signals)

When verifying the structure, look for these key diagnostic signals in DMSO-d6:
o Azepane Ring: Multiplets in the 1.5 — 2.0 ppm range (6 protons, C3-C5).
» N-Methylene: Broad signals around 3.0 — 3.5 ppm (4 protons, C2, C7 adjacent to Nitrogen).

o Aromatic Region: A distinct pattern for 1,2-disubstitution (2-bromophenyl). Look for a doublet
around 7.6 ppm (proton ortho to Bromine) and multiplet patterns for the remaining 3 aromatic
protons.
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Experimental Workflow: Synthesis of Impurity
Marker

If commercial sources fail, the standard can be synthesized via Ring Expansion or Reductive
Amination. The following workflow describes the generation of the impurity for qualification
purposes.

Reductive Amination | Linear Intermediate

\ 4

y >
2-Bromobenzaldehyde » (with 6-aminohexanol)

Cyclization 2-(2-Bromophenyl)azepane HCI Salt Formation
(Mitsunobu or SOCI2) phenyljazep (4M HCl in Dioxane)

Click to download full resolution via product page

Figure 2: Synthetic pathway for generating the reference standard if commercial stock is
unavailable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Azepane - Wikipedia [en.wikipedia.org]
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 To cite this document: BenchChem. [2-(2-Bromophenyl)azepane Hydrochloride: Reference
Standard Sourcing & Qualification Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286184/docs#2-2-bromophenyl-azepane-
hydrochloride-reference-standard-sourcing-qualification-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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